2-phenylethanesulfonyl Chloride
Overview
Description
2-Phenylethanesulfonyl chloride, also known as PES, is a sulfonyl chloride that is widely used as a reagent and catalyst in organic synthesis. It is a white, crystalline solid that is soluble in water, alcohol and most organic solvents. PES is used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, dyes and fragrances. It is also used in the preparation of polymers, polysaccharide derivatives, and various other derivatives.
Scientific Research Applications
Synthesis and Chemical Reactions
- 2-Phenylethanesulfonyl chloride plays a significant role in various synthetic processes. One of its applications includes participating in the synthesis and thermolysis of 2-(phenylthio)ethanesulfonyl chloride, a compound that undergoes thermal desulfonylation to form other chemical entities (King & Khemani, 1985).
- It is utilized in the synthesis of novel tricyclic and tetracyclic sultone scaffolds. These scaffolds are produced via intramolecular 1,3-dipolar cycloaddition reactions, indicating its versatility in creating complex molecular structures (Ghandi et al., 2012).
Catalysis and Cross-Coupling Reactions
- In the field of catalysis, 2-phenylethanesulfonyl chloride is used in palladium-catalyzed Stille cross-couplings with organostannanes. This method is significant for generating carbon-carbon bonds, highlighting its importance in medicinal chemistry and material sciences (Dubbaka & Vogel, 2003).
Fragrance and Cosmetic Industry
- 2-Phenylethanesulfonyl chloride is involved in the biotechnological production of 2-phenylethanol, an aromatic alcohol with a rose-like fragrance. This alcohol is extensively used in cosmetics, perfumes, and the food industry. The microbial transformation process for producing 2-phenylethanol is gaining attention for being environmentally friendly (Hua & Xu, 2011).
Pharmaceutical and Biotechnological Applications
- The compound has applications in the synthesis of various pharmaceutical intermediates. For instance, it is used in the synthesis of N-p-tolylsulfonyl-3-acetyl-indole, a compound with potential pharmaceutical applications. Its structure and properties have been extensively studied (Zhu et al., 2007).
- It's also used in the production of antibacterial agents, as seen in the synthesis of synthetic N-alkyl/aralkyl-4-methyl-N-(naphthalen-1-yl)benzenesulfonamides, demonstrating its utility in developing new medicinal compounds [(Abbasi et al., 2015)](https://consensus.app/papers/nalkylaralkyl4methylnnaphthalen1ylbenzenesulfonamides-abbasi/ffdeca8fd4965025a778e8c4f2460732/?utm_source=chatgpt
Mechanism of Action
Target of Action
2-Phenylethanesulfonyl chloride is an active conformation of the alkali metal phenylsulfonyl chloride . It primarily targets serine proteases , a type of enzyme that cleaves peptide bonds in proteins .
Mode of Action
The compound interacts with its targets by inhibiting their function . This inhibition occurs when the compound binds to the serine proteases, preventing them from cleaving peptide bonds and thus disrupting protein function .
Biochemical Pathways
The inhibition of serine proteases by 2-phenylethanesulfonyl chloride affects various biochemical pathways. Serine proteases play a crucial role in many biological processes, including digestion, immune response, blood coagulation, and apoptosis. By inhibiting these enzymes, the compound can potentially impact these pathways and their downstream effects .
Result of Action
The primary result of 2-phenylethanesulfonyl chloride’s action is the inhibition of serine proteases . This can lead to a disruption in the normal function of these enzymes, potentially affecting the biological processes they are involved in. The compound has also been shown to have estrogenic activity in vitro and in vivo , suggesting it may have additional effects at the molecular and cellular levels.
properties
IUPAC Name |
2-phenylethanesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClO2S/c9-12(10,11)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKFNLHZZPHHFEC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCS(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90375138 |
Source
|
| Record name | 2-phenylethanesulfonyl Chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90375138 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-phenylethanesulfonyl Chloride | |
CAS RN |
4025-71-2 |
Source
|
| Record name | 2-phenylethanesulfonyl Chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90375138 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-phenylethane-1-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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